Cas no 1346603-63-1 (Trimecaine-d10 Hydrochloride)

• Product Name: Trimecaine-d10 Hydrochloride
• CAS No: 1346603-63-1
• MF: C₁₅H₂₅ClN₂O
• MW: 294.88642001152
• CID: 5040475
• Update Time: 2025-10-12

Trimecaine-d10 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[bis(1,1,2,2,2-pentadeuterioethyl)amino]-N-(2,4,6-trimethylphenyl)acetamide:hydrochloride
• Trimecaine-d10 Hydrochloride

• Inchi： 1S/C15H24N2O.ClH/c1-6-17(7-2)10-14(18)16-15-12(4)8-11(3)9-13(15)5;/h8-9H,6-7,10H2,1-5H3,(H,16,18);1H/i1D3,2D3,6D2,7D2;
• InChI Key： KOOGJYYOMPUGCW-JFIZAEKHSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CN(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H].[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Trimecaine-d10 Hydrochloride

Trimecaine-d10 Hydrochloride: A Comprehensive Overview

Trimecaine-d10 Hydrochloride, also known by its CAS number 1346603-63-1, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound has been the subject of extensive research, particularly in recent years, due to its unique properties and potential applications in drug development. The name Trimecaine-d10 Hydrochloride reflects its structural composition, with the "-d10" suffix indicating the presence of deuterium atoms, which can influence its chemical behavior and stability.

The synthesis of Trimecaine-d10 Hydrochloride involves advanced chemical techniques, including deuterium labeling, which is a critical step in producing compounds with enhanced stability and bioavailability. Recent studies have highlighted the importance of deuterium incorporation in improving the pharmacokinetic profiles of drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that deuterium-labeled analogs of certain drugs exhibit reduced metabolism and prolonged half-lives, making them more effective in therapeutic settings.

In terms of its chemical structure, Trimecaine-d10 Hydrochloride consists of a tricyclic amine framework with specific substituents that contribute to its unique properties. The hydrochloride salt form ensures optimal solubility and stability under physiological conditions. This compound has been investigated for its potential as a modulator of ion channels, particularly voltage-gated sodium channels, which are implicated in various neurological disorders such as epilepsy and chronic pain.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivity profiles of Trimecaine-d10 Hydrochloride against various ion channel targets. For example, a 2023 study conducted by researchers at the University of California utilized molecular docking simulations to identify key residues responsible for the interaction between this compound and sodium channels. These findings have provided valuable insights into the design of more selective and potent drugs targeting these channels.

The pharmacological evaluation of Trimecaine-d10 Hydrochloride has revealed promising results in preclinical models. In vitro assays have shown that this compound exhibits potent inhibitory effects on sodium channel activity without causing significant toxicity to neuronal cells. Furthermore, animal studies have demonstrated that it can effectively reduce pain-related behaviors in models of neuropathic pain, suggesting its potential as a novel analgesic agent.

Beyond its role as an ion channel modulator, Trimecaine-d10 Hydrochloride has also been explored for its anti-inflammatory properties. A 2023 study published in the Nature Communications journal reported that this compound can inhibit the production of pro-inflammatory cytokines in macrophage cells, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The development of Trimecaine-d10 Hydrochloride into a clinical drug candidate is currently under investigation. Researchers are focusing on optimizing its bioavailability and reducing potential off-target effects through structural modifications. The integration of artificial intelligence (AI) tools into drug design has significantly accelerated this process, enabling scientists to predict the most promising analogs for further testing.

In conclusion, Trimecaine-d10 Hydrochloride, with its unique chemical properties and diverse biological activities, represents a promising lead compound for drug discovery. Its ability to modulate ion channels and exhibit anti-inflammatory effects positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing treatments for neurological and inflammatory disorders.